Cas no 2183286-19-1 ((βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile)
2183286-19-1 structure
Product Name:(βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile
(βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2183286-19-1
- G70220
- CS-0214293
- EX-A7802P
- (S)-3-(4-Bromo-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile
- (βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile
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- Inchi: 1S/C11H14BrN3/c12-10-7-14-15(8-10)11(5-6-13)9-3-1-2-4-9/h7-9,11H,1-5H2/t11-/m0/s1
- InChI Key: XXUIJTAHLDUGJF-NSHDSACASA-N
- SMILES: C1=NN([C@H](C2CCCC2)CC#N)C=C1Br
Computed Properties
- Exact Mass: 267.03711g/mol
- Monoisotopic Mass: 267.03711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.6Ų
(βS)-4-Bromo-β-cyclopentyl-1H-pyrazole-1-propanenitrile Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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